A sensitive fluorescent sensor for the detection of endogenous hydroxyl radicals in living cells and bacteria and direct imaging with respect to its ecotoxicity in living zebra fish†
Chemical Communications Pub Date: 2016-03-01 DOI: 10.1039/C5CC10658C
Abstract
We have synthesized a novel fluorescent probe, MPT-Cy2, which shown a high potential for imaging of endogenous ˙OH in living cells and various types of bacteria. In addition, it is an excellent sensor for in vivo imaging of ˙OH generated following treatment with TiO2NPs in zebra fish.
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